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Compound of Interest

3-Chloroisoquinoline-4-
Compound Name:
carbaldehyde

Cat. No.: B111362

For researchers, scientists, and professionals in drug development, a precise understanding of
the physicochemical properties of compounds is paramount. This guide provides a detailed
breakdown of the molecular weight of 3-Chloroisoquinoline-4-carbaldehyde, a key
parameter in experimental design and analysis.

The molecular weight of a compound is a fundamental property derived from its molecular
formula. For 3-Chloroisoquinoline-4-carbaldehyde, the molecular formula is C10HsCINO.[1]
[2] The calculation of its molecular weight is based on the summation of the atomic weights of
its constituent atoms.

Elemental Composition and Atomic Weights

To determine the molecular weight of 3-Chloroisoquinoline-4-carbaldehyde, the number of
atoms of each element is multiplied by its standard atomic weight. The standard atomic weights
are established by the International Union of Pure and Applied Chemistry (IUPAC).

The constituent elements and their respective standard atomic weights are as follows:
e Carbon (C): 12.011 amu[3][4][5]
e Hydrogen (H): 1.008 amu[6][7][8][9][10]

e Chlorine (Cl): 35.453 amu[11][12][13][14][15]
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e Nitrogen (N): 14.007 amu[16][17][18][19][20]

¢ Oxygen (0): 15.999 amu[21][22][23][24][25]

Calculation of Molecular Weight

The molecular weight is calculated by summing the weights of all atoms in the molecule:

(10 x 12.011) + (6 x 1.008) + (1 x 35.453) + (1 x 14.007) + (1 x 15.999) = 191.614 amu

Data Summary

For clarity and ease of comparison, the quantitative data is summarized in the table below.

Standard Atomic .
Element (Symbol) Number of Atoms . Total Weight (amu)
Weight (amu)

Carbon (C) 10 12.011 120.110
Hydrogen (H) 6 1.008 6.048
Chlorine (CI) 1 35.453 35.453
Nitrogen (N) 1 14.007 14.007
Oxygen (O) 1 15.999 15.999
Total 191.617

Note: Minor variations in the final calculated molecular weight may arise due to rounding of
atomic weight values. Commercially available sources may also report slightly different values,
such as 191.6, 191.614, or 191.62 amu.[1][2][26]

Logical Relationship of Molecular Weight
Calculation

The following diagram illustrates the logical workflow for determining the molecular weight of a
chemical compound.
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Figure 1. Logical workflow for molecular weight determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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